Cas no 67699-32-5 (2-(diphenylcarbamoyl)benzoic acid)

2-(diphenylcarbamoyl)benzoic acid structure
67699-32-5 structure
Product name:2-(diphenylcarbamoyl)benzoic acid
CAS No:67699-32-5
MF:C20H15NO3
MW:317.338
CID:966697
PubChem ID:231357

2-(diphenylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(diphenylcarbamoyl)benzoic acid
    • benzoic acid, 2-[(diphenylamino)carbonyl]-
    • HMS2790A10
    • 2-[(Diphenylamino)carbonyl]benzoic acid
    • NSC-27431
    • 2-[(Diphenylamino)carbonyl]benzoic acid #
    • MLS001179503
    • NSC27431
    • DTXSID30282695
    • SR-01000515272-1
    • JWGOKCNYKDSPSK-UHFFFAOYSA-N
    • SMR000476598
    • SR-01000515272
    • Oprea1_414492
    • SCHEMBL10868476
    • Oprea1_479412
    • N-phenylphthalanilic acid
    • AK-918/33396002
    • 67699-32-5
    • AKOS003243711
    • CHEMBL1901906
    • Benzoic acid, 2-(N,N-diphenylcarbamoyl)-
    • STK268673
    • Inchi: InChI=1S/C20H15NO3/c22-19(17-13-7-8-14-18(17)20(23)24)21(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,(H,23,24)
    • InChI Key: JWGOKCNYKDSPSK-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3C(=O)O

Computed Properties

  • Exact Mass: 317.10525
  • Monoisotopic Mass: 317.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

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